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Compound of Interest

Compound Name: Ttk21

Cat. No.: B15585468

Essential Safety and Handling Guide for Ttk21

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Ttk21 (N-[4-
Chloro-3-(trifluoromethyl)phenyl]-2-propoxy-benzamide), a small molecule activator of
p300/CBP histone acetyltransferase. The following procedures are designed to ensure a safe
laboratory environment and proper management of the compound.

Core Safety Data

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Ttk21 is not
classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1] However, adherence to standard laboratory safety
protocols is essential to minimize any potential risks.

The following table summarizes the key safety information for Ttk21.
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Hazard Classification Rating/Statement Source
GHS Classification Not classified as hazardous [1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: O [1]
HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

] Water Hazard Class 1: Slightly
Primary Hazard [1]
hazardous for water

] ) ] Generally the product does not
First Aid: Skin Contact o ) [1]
irritate the skin.

) ) Rinse opened eye for several
First Aid: Eye Contact ] ) [1]
minutes under running water.

) ) ] Supply fresh air; consult doctor
First Aid: Inhalation ) ] [1]
in case of complaints.

Personal Protective Equipment (PPE) and Handling

While Ttk21 is not classified as hazardous, it is prudent to follow standard laboratory
procedures and wear appropriate personal protective equipment.

Recommended Personal Protective Equipment:

e Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent direct skin contact.
o Eye Protection: Use safety glasses or goggles to protect against accidental splashes.

o Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling Procedures:

o Preparation: Before handling, ensure you have reviewed the Safety Data Sheet and are
familiar with the location of safety equipment, including eyewash stations and safety
showers.

* Weighing and Transfer: When weighing or transferring the solid compound, do so in a well-
ventilated area. While a chemical fume hood is not explicitly required by the SDS, it is
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considered best practice for handling any powdered chemical to minimize inhalation risk.

o Solution Preparation: Ttk21 is supplied as a crystalline solid and is soluble in organic
solvents such as ethanol, DMSO, and dimethylformamide.[2] When preparing solutions, add
the solvent to the solid to minimize dust generation.

o General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the compound, even if gloves were worn.

Disposal Plan

The primary environmental concern noted in the Safety Data Sheet is that Ttk21 is classified as
"Water Hazard Class 1," meaning it is slightly hazardous for water.[1]

o Waste Collection: All waste containing Ttk21, including unused compound, contaminated
consumables (e.g., pipette tips, tubes), and solutions, should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

» Disposal Route: Do not dispose of Ttk21 or its solutions down the drain.[1] Follow your
institution's and local regulations for the disposal of chemical waste. Contact your
Environmental Health and Safety (EHS) department for specific guidance on the disposal of
chemicals with a slight water hazard classification.

Experimental Workflow for Safe Handling of Ttk21

The following diagram outlines the logical steps for safely handling Ttk21 in a laboratory
setting.
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Safe handling workflow for Ttk21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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